{1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}(1-naphthyl)methanone

• IUPAC Name: [1-(3-methylthiophene-2-carbonyl)piperidin-3-yl]-naphthalen-1-ylmethanone
• InChI: InChI=1S/C22H21NO2S/c1-15-11-13-26-21(15)22(25)23-12-5-8-17(14-23)20(24)19-10-4-7-16-6-2-3-9-18(16)19/h2-4,6-7,9-11,13,17H,5,8,12,14H2,1H3
• InChI Key: TYRKRNZHSZBDJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)N2CCCC(C2)C(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H21NO2S
• Molecular Weight: 363.5 g/mol

Description

{1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}(1-naphthyl)methanone, commonly known as MT-45, is a synthetic opioid that has gained popularity as a research chemical in recent years. It was first synthesized in the 1970s as a potential analgesic, but it was never developed for medical use. Despite being a relatively new research chemical, MT-45 has already gained a reputation as a potent and potentially dangerous substance.

Mechanism of Action

MT-45 acts as an agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. It also has activity at the delta-opioid receptor, which may contribute to its analgesic effects. The exact mechanism of action of MT-45 is not fully understood, but it is believed to produce its effects by increasing the release of endogenous opioids and by directly activating opioid receptors.
Biochemical and Physiological Effects:
MT-45 produces a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and euphoria. It has been shown to increase the release of dopamine in the brain, which may contribute to its reinforcing effects. Additionally, it has been found to have a high potential for abuse and dependence.

Advantages and Limitations for Lab Experiments

MT-45 has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high potency, which makes it useful for studying the effects of opioids on the central nervous system. However, it also has several limitations, including its potential for abuse and dependence, which may limit its usefulness in certain types of experiments.

Future Directions

There are several potential future directions for research on MT-45. One area of interest is the development of new opioid analgesics that are less addictive and have fewer side effects than traditional opioids. Additionally, further research is needed to fully understand the mechanism of action of MT-45 and to identify potential therapeutic uses for this compound. Finally, more research is needed to determine the long-term effects of MT-45 use on the brain and body, as well as the potential risks associated with its use.

Synthesis Methods

The synthesis of MT-45 involves several steps, including the reaction of 3-methyl-2-thiophenecarboxylic acid and piperidine to form the intermediate 3-methyl-2-thienylpiperidine. This intermediate is then reacted with 1-naphthylmagnesium bromide to form the final product, {1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}(1-naphthyl)methanone.

Scientific Research Applications

MT-45 has been used in scientific research to study its effects on the central nervous system. It has been found to act as a potent analgesic in animal models, with a potency similar to that of morphine. Additionally, it has been shown to have sedative effects and to produce respiratory depression, similar to other opioids.